![molecular formula (CH3)3CSH<br>C4H10S<br>C4H10S B031775 2-Methyl-2-propanethiol CAS No. 75-66-1](/img/structure/B31775.png)
2-Methyl-2-propanethiol
Overview
Description
2-Methyl-2-propanethiol, also known as thiobutane, is a volatile, colorless liquid that is used in a variety of applications. It is a sulfur-containing compound with a pungent odor and is used in a variety of industrial, medical, and research applications. The compound has been studied extensively for its potential use in medical applications, and its biochemical and physiological effects have been investigated in detail.
Scientific Research Applications
Thermal Decomposition : Thompson, Meyer, and Ball (1952) reported that thermal decomposition of 2-methyl-2-propanethiol in a quartz tube yields hydrogen sulfide, isobutylene, and isobutane. A free radical chain type decomposition mechanism was proposed for this process (Thompson, Meyer, & Ball, 1952).
Kinetics in Thiol Desulfurization : Wiegand, Uvdal, and Friend (1992) discovered that the kinetics for desulfurization of this compound increase with its coverage, yielding products like isobutane and butene (Wiegand, Uvdal, & Friend, 1992).
Chemisorption on Surfaces : Wang, Hush, and Reimers (2007) studied the chemisorption of this compound on Au(111) surfaces, noting its unique properties in preventing surface pitting and stabilizing the adsorbate structure (Wang, Hush, & Reimers, 2007).
Molecular Reorientation and Self-Diffusion : Smith (1969) observed that this compound exhibits molecular reorientation and self-diffusion in different phases, with self-diffusion being quenched upon transition from one phase to another due to lattice structure change (Smith, 1969).
Oxidation in Light Oil Sweetening : Xia, Su, and Qian (1995) studied the oxidation mechanism of mixed thiols in light oil sweetening, noting the accelerated oxidation of this compound by ethanethiol and its application in industrial sweetening operations (Xia, Su, & Qian, 1995).
Thermodynamic Properties : McCullough et al. (1953) researched the thermodynamic properties of solid this compound, including its heat capacity across a range of temperatures and the transition heats at various temperatures (McCullough et al., 1953).
Molecular Conformations and Chemical Thermodynamics : Scott et al. (1958) studied the molecular conformations of 2-methyl-1-propanethiol and its chemical thermodynamic properties, finding a small energy difference between its rotational isomers (Scott et al., 1958).
Dielectric Properties and Molecular Dynamics : Kondo (1965) and Szcześniak (1986) explored the dielectric properties of this compound and its molecular dynamics and phase transitions, respectively, revealing insights into its behavior in various states (Kondo, 1965) (Szcześniak, 1986).
Modified Clays in Desulfurization : Oliveira et al. (2020) demonstrated the effective use of modified KSF clays in desulfurizing fuels, noting the formation of H2S or 2-propanethiol during the process (Oliveira et al., 2020).
Mechanism of Action
Target of Action
Its primary role is to serve as an odorant for natural gas . The strong odor of Tert-Butyl mercaptan allows for the detection of gas leaks, as it can be easily detected by the human nose at very low concentrations .
Mode of Action
Tert-Butyl mercaptan interacts with the olfactory receptors in the nose, triggering a signal to the brain that is interpreted as a strong, unpleasant smell This serves as a warning sign of a potential gas leak
Biochemical Pathways
Its primary function is to be detected by the olfactory system, rather than to interact with or modify any biological systems or processes .
Pharmacokinetics
It is known to be a volatile compound that can be inhaled, and it may cause irritation to the skin and eyes upon direct exposure .
Result of Action
The primary result of Tert-Butyl mercaptan’s action is the detection of natural gas leaks. Its strong, unpleasant odor triggers a sensory response in humans, alerting them to the presence of natural gas . At very low concentrations, it is non-toxic, but the smell can cause nausea at concentrations as low as 2-3 ppm .
Action Environment
Environmental factors can influence the action of Tert-Butyl mercaptan. For example, its volatility and the strength of its odor can be affected by temperature and pressure . Additionally, its efficacy as a gas leak detector depends on its concentration in the gas, which can be influenced by factors such as the volume of gas, the size of the leak, and the dispersion of the gas in the environment .
Safety and Hazards
Future Directions
There are ongoing studies on 2-Methyl-2-propanethiol. For instance, a study by Hartwig, A; MAK Commission; Arand, Michael (2023) evaluated data for this compound considering all toxicological end points . Another study by George W. Smith conducted Proton Magnetic Resonance Studies of 2‐Methyl‐2‐Propanethiol .
Biochemical Analysis
Biochemical Properties
The reaction kinetics studies suggested the reaction was second order in thiol and third order overall .
Cellular Effects
Exposure to organosulfur compounds, like Tert-Butyl mercaptan, has been associated with transient nonspecific health symptoms and clinically diagnosed causative neurotoxic effects .
Molecular Mechanism
This thallium thiolate can be used to convert acyl chlorides to the thioester .
properties
IUPAC Name |
2-methylpropane-2-thiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10S/c1-4(2,3)5/h5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMXCDAVJEZZYLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10S, Array | |
Record name | TERT-BUTYL MERCAPTAN | |
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Record name | 2-METHYL-2-PROPANETHIOL | |
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DSSTOX Substance ID |
DTXSID0026418 | |
Record name | t-Butyl mercaptan | |
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Molecular Weight |
90.19 g/mol | |
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Physical Description |
Tert-butyl mercaptan is a foul-smelling organosulfur compound which is a colorless, clear liquid at ambient temperatures. It is primarily used as an odorant for natural gas, and it has an odor threshold of less than 0.33 ppb. Non-toxic at the very low concentrations used in natural gas, but the smell can cause nausea at concentrations as low as 2-3 ppm. The pure chemical is highly flammable and may cause skin and eye irritation upon direct exposure., Liquid, Liquid with a strong skunky odor; [Merck Index] Clear colorless liquid with an unpleasant odor; [MSDSonline], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. | |
Record name | TERT-BUTYL MERCAPTAN | |
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Record name | 2-Propanethiol, 2-methyl- | |
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Record name | 2-METHYL-2-PROPANETHIOL | |
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Boiling Point |
149-153 °F at 760 mmHg (NFPA, 2010), 63.7-64.2 °C, 64 °C | |
Record name | TERT-BUTYL MERCAPTAN | |
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Record name | 2-METHYL-2-PROPANETHIOL | |
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Flash Point |
less than -20 °F (NFPA, 2010), <-20 °F (<-29 °C) (closed cup), -26 °C c.c. | |
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Record name | 2-METHYL-2-PROPANETHIOL | |
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Solubility |
Insoluble (NFPA, 2010), Slightly sol in water; very sol in alcohol, ether, liquid hydrogen sulfide, Very soluble in acetone; soluble in carbon tetrachloride | |
Record name | TERT-BUTYL MERCAPTAN | |
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Density |
0.8 (NFPA, 2010) - Less dense than water; will float, 0.79426 at 25 °C/4 °C, Relative density (water = 1): 0.80 | |
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Vapor Density |
3.1 (NFPA, 2010) - Heavier than air; will sink (Relative to Air), 3.1 (Air= 1), Relative vapor density (air = 1): 3.1 | |
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Vapor Pressure |
142.5 mmHg at 68 °F (ICSC, 2023), 181.0 [mmHg], 181 mm Hg at 25 °C /Extrapolated/, Vapor pressure, kPa at 20 °C: 19.0 | |
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Color/Form |
Mobile liquid, COLORLESS LIQUID | |
CAS RN |
75-66-1, 16528-55-5 | |
Record name | TERT-BUTYL MERCAPTAN | |
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Record name | tert-Butyl mercaptan | |
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Record name | t-Butyl mercaptan | |
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Record name | 2-Propanethiol, 2-methyl- | |
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Record name | 2-methylpropane-2-thiol | |
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Melting Point |
-32 °F (ICSC, 2023), -0.5 °C, Heat of fusion at melting point = 2.0782X10+7 J/kmol, 0 °C | |
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Record name | T-BUTYL MERCAPTAN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1611 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 2-METHYL-2-PROPANETHIOL | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0019 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods
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Retrosynthesis Analysis
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